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Compound of Interest

Methyltriphenylphosphonium
Compound Name:
chloride

Cat. No. B089626

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties, applications, and
biological significance of methyltriphenylphosphonium chloride. The information is curated
to support research and development activities, with a focus on practical applications and
underlying scientific principles.

Physicochemical Properties

Methyltriphenylphosphonium chloride is a quaternary phosphonium salt that presents as a
white to off-white crystalline solid. It is a key reagent in various chemical transformations, most
notably the Wittig reaction. A summary of its key physicochemical properties is presented in the
tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 1031-15-8 [1]

Molecular Formula C19H1s8CIP [2][3]

Molecular Weight 312.77 g/mol [2][41[5]
White to off-white crystalline

Appearance , [51[6]
solid/powder

Melting Point 221 °C (decomposes) [41[5]
Soluble in methanol and other

Solubility polar organic solvents like [21[61[7]
acetone.
Stable, but hygroscopic.

Stability Should be stored under an [819]

inert atmosphere.

Table 2: Chemical and Safety Information
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(c2ccecc2)c3cecec3.[Cl-]

H301 (Toxic if swallowed),
H312 (Harmful in contact with
skin), H315 (Causes skin
Hazard Statements irritation), H318 (Causes [31[4]
serious eye damage), H411
(Toxic to aquatic life with long

lasting effects)

P264, P273, P280, P301 +
Precautionary Statements P310, P302 + P352 + P312, [4][10]
P305 + P351 + P338

Incompatible Materials Strong oxidizing agents. [2][8]

Core Applications and Experimental Protocols

Methyltriphenylphosphonium chloride is a versatile reagent with applications in several key
areas of organic synthesis and catalysis.

The Wittig Reaction: A Cornerstone of Alkene Synthesis

The most prominent application of methyltriphenylphosphonium chloride is as a precursor
to the methylenetriphenylphosphorane ylide in the Wittig reaction. This reaction is a powerful
method for the synthesis of alkenes from aldehydes and ketones.

This protocol is a general procedure for the synthesis of a terminal alkene from an aldehyde
using methyltriphenylphosphonium chloride.

Materials:

¢ Methyltriphenylphosphonium chloride
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e Astrong base (e.g., n-butyllithium (n-BuLi), sodium hydride (NaH), or potassium tert-butoxide
(t-BuOK))

e Anhydrous tetrahydrofuran (THF)

o Aldehyde

e Saturated aqueous ammonium chloride (NH4Cl) solution

e Anhydrous magnesium sulfate (MgSQOa)

e Solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

Procedure:

e Ylide Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere
(e.g., argon or nitrogen), suspend methyltriphenylphosphonium chloride (1.1 equivalents)
in anhydrous THF. Cool the suspension to 0 °C using an ice bath. To this stirred suspension,
slowly add a solution of a strong base (1.05 equivalents). Allow the mixture to warm to room
temperature and stir for 1-2 hours. The formation of the ylide is often indicated by a distinct
color change, typically to yellow or orange.[6]

o Reaction with Aldehyde: In a separate flask, dissolve the aldehyde (1.0 equivalent) in a
minimal amount of anhydrous THF under an inert atmosphere. Slowly add the aldehyde
solution to the freshly prepared ylide solution at 0 °C.

e Reaction Monitoring and Work-up: Allow the reaction to proceed at room temperature,
monitoring its progress by thin-layer chromatography (TLC). Upon completion, quench the
reaction by the slow addition of a saturated aqueous solution of ammonium chloride.[6]

o Extraction and Purification: Transfer the mixture to a separatory funnel and extract the
product into an organic solvent such as diethyl ether or ethyl acetate. Combine the organic
layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate
the organic phase under reduced pressure. The major byproduct, triphenylphosphine oxide,
can often be removed by precipitation from a nonpolar solvent or by column chromatography
on silica gel to yield the pure alkene.[6]
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Workflow for the Wittig reaction.

Phase-Transfer Catalysis

Methyltriphenylphosphonium chloride can function as a phase-transfer catalyst (PTC),
facilitating reactions between reactants in immiscible phases (e.g., an aqueous and an organic
phase). As a PTC, it transports anions from the aqueous phase to the organic phase, where

they are more reactive.

This protocol illustrates the use of a phosphonium salt as a phase-transfer catalyst for the O-

alkylation of a phenol.
Materials:

Phenol

Alkyl halide

Aqueous sodium hydroxide (NaOH) solution (e.g., 50%)

Methyltriphenylphosphonium chloride (catalytic amount)
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Organic solvent (e.g., dichloromethane, toluene)

Deionized water

Brine

Anhydrous sodium sulfate
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a condenser and a magnetic stirrer,
dissolve the phenol and a catalytic amount of methyltriphenylphosphonium chloride in
the organic solvent.

» Addition of Base and Alkyl Halide: Vigorously stir the mixture while adding the aqueous
sodium hydroxide solution, followed by the dropwise addition of the alkyl halide.

e Reaction: Heat the biphasic mixture with vigorous stirring. The reaction progress can be
monitored by TLC or GC.

» Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature and transfer it to a separatory funnel. Separate the layers and wash the organic
phase with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter,
and remove the solvent under reduced pressure. The crude product can be purified by
distillation or column chromatography.
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General mechanism of phase-transfer catalysis.

Ring-Opening of Epoxides

Methyltriphenylphosphonium chloride can catalyze the ring-opening of epoxides with
various nucleophiles, such as amines or alcohols. This reaction is valuable for the synthesis of

B-substituted alcohols.

This protocol provides a general method for the aminolysis of epoxides catalyzed by a
phosphonium salt.

Materials:

» Epoxide
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e Amine

¢ Methyltriphenylphosphonium chloride (catalytic amount)
e Solvent (optional, can be run neat)

Procedure:

e Reaction Setup: In a reaction vessel, mix the epoxide, the amine, and a catalytic amount of
methyltriphenylphosphonium chloride.

o Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress
can be monitored by TLC or GC.

o Work-up and Purification: Once the reaction is complete, the product can be purified directly
by distillation or column chromatography. If a solvent was used, it should be removed under
reduced pressure prior to purification.

Biological Significance: A Focus on Drug
Development

The triphenylphosphonium cation, the core of methyltriphenylphosphonium chloride, has
garnered significant interest in drug development due to its ability to target mitochondria.

Mitochondrial Targeting and Antineoplastic Activity

Mitochondria in cancer cells typically exhibit a significantly higher membrane potential
compared to normal cells. Delocalized lipophilic cations (DLCs), such as the
triphenylphosphonium cation, are able to pass through cellular and mitochondrial membranes
and accumulate within the mitochondria, driven by this membrane potential.[9][11] This
selective accumulation in cancer cell mitochondria leads to several cytotoxic effects.

The high concentration of these cations within the mitochondria can disrupt the mitochondrial
membrane integrity and inhibit the electron transport chain.[7][12] This leads to a decrease in
ATP synthesis, an increase in the production of reactive oxygen species (ROS), and ultimately,
the induction of apoptosis (programmed cell death).[8][12] This selective targeting of cancer
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cell mitochondria provides a promising strategy for the development of novel anticancer agents
with potentially lower side effects compared to traditional chemotherapies.[11]
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Mechanism of mitochondrial targeting and apoptosis induction.
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In conclusion, methyltriphenylphosphonium chloride is a valuable and versatile chemical
compound with significant applications in both synthetic chemistry and as a structural motif in
the design of targeted therapeutics. Its well-established role in the Wittig reaction, coupled with
its utility in phase-transfer catalysis and epoxide ring-opening reactions, makes it an
indispensable tool for organic chemists. Furthermore, the inherent mitochondrial-targeting
properties of its triphenylphosphonium cation core open up exciting avenues for the
development of next-generation anticancer drugs. This guide provides the foundational
knowledge for researchers and drug development professionals to effectively utilize and
explore the full potential of methyltriphenylphosphonium chloride in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloride-cas-number-1031-15-8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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